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Compound of Interest

Compound Name:
3-Oxaspiro[5.5]undecane-2,4-

dione

Cat. No.: B047308 Get Quote

An In-depth Technical Guide on 3-Oxaspiro[5.5]undecane-2,4-dione

This document provides core physicochemical properties of 3-Oxaspiro[5.5]undecane-2,4-
dione, a heterocyclic building block relevant to professionals in chemical research and drug

development.

Physicochemical Data
The fundamental molecular properties of 3-Oxaspiro[5.5]undecane-2,4-dione are

summarized below. This data is derived from standard, curated chemical information

databases.

Property Value

Molecular Formula C₁₀H₁₄O₃

Molecular Weight 182.22 g/mol [1]

IUPAC Name 3-Oxaspiro[5.5]undecane-2,4-dione

CAS Number 1010-26-0
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The data presented in this guide is based on computational and established reference

information from chemical databases. As such, experimental protocols for the determination of

the molecular formula and weight are not detailed here. These values are calculated based on

the known atomic weights of the constituent atoms (Carbon, Hydrogen, and Oxygen) as

defined by IUPAC standards.

Data Relationships
The logical connection between the compound's name and its primary molecular identifiers is

illustrated in the following diagram.
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Caption: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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